Cas no 928000-34-4 (N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride)

N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride is a chemically synthesized diamine derivative with a molecular structure featuring a dimethylamino group and a 3-methylphenyl substituent. The dihydrochloride salt form enhances its stability and solubility, making it suitable for applications in pharmaceutical research and organic synthesis. Its rigid aromatic backbone and tertiary amine functionality contribute to its potential as an intermediate in the development of bioactive compounds, including ligands or modulators for receptor studies. The compound’s purity and well-defined structure ensure reproducibility in experimental settings, supporting its use in method development and mechanistic investigations.
N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride structure
928000-34-4 structure
Product Name:N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride
CAS No:928000-34-4
MF:C11H18N2
MW:178.274022579193
CID:998978
PubChem ID:16642701
Update Time:2025-10-30

N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N1,N1-Dimethyl-1-(m-tolyl)ethane-1,2-diamine
    • N,N-dimethyl-1-(3-methylphenyl)ethane-1,2-diamine
    • N~1~,N~1~-dimethyl-1-(3-methylphenyl)-1,2-ethanediamine(SALTDATA: 2HCl)
    • N1,N1-dimethyl-1-(3-methylphenyl)-1,2-ethanediamine x2HCl
    • AKOS000146764
    • AKOS016046215
    • N~1~,N~1~-Dimethyl-1-(3-methylphenyl)ethane-1,2-diamine
    • DTXSID40586459
    • N~1~,N~1~-DIMETHYL-1-(3-METHYLPHENYL)-1,2-ETHANEDIAMINE
    • 928000-34-4
    • [2-AMINO-1-(3-METHYLPHENYL)ETHYL]DIMETHYLAMINE
    • N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride
    • MDL: MFCD09259783
    • Inchi: 1S/C11H18N2/c1-9-5-4-6-10(7-9)11(8-12)13(2)3/h4-7,11H,8,12H2,1-3H3
    • InChI Key: WKDGNJWVKPLJCV-UHFFFAOYSA-N
    • SMILES: N(C)(C)C(CN)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 178.14700
  • Monoisotopic Mass: 178.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26000
  • LogP: 2.25670

N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride Security Information

N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B413813-50mg
N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride
928000-34-4
50mg
$ 50.00 2022-06-07
TRC
B413813-100mg
N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride
928000-34-4
100mg
$ 65.00 2022-06-07
TRC
B413813-500mg
N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride
928000-34-4
500mg
$ 230.00 2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625220-1g
N1,N1-dimethyl-1-(m-tolyl)ethane-1,2-diamine
928000-34-4 98%
1g
¥3039.00 2024-04-25

Additional information on N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride

Introduction to N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride (CAS No. 928000-34-4)

N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 928000-34-4, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this diamine derivative incorporates a dimethylamino group and a 3-methylphenyl substituent, which contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride involve rigorous methodologies to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular configuration, helping researchers understand its interactions with biological targets.

In recent years, there has been growing interest in diamine derivatives due to their versatile applications in drug design. The presence of both amino and methyl groups in N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its utility in developing novel pharmacological agents that target various therapeutic pathways.

One of the most compelling aspects of this compound is its potential role in the development of neurological and cardiovascular drugs. Studies have indicated that diamine derivatives can modulate enzyme activity and receptor binding, making them promising candidates for treating conditions such as Alzheimer's disease and hypertension. The specific substitution pattern in N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride enhances its ability to interact with biological targets, thereby increasing its pharmacological efficacy.

The pharmaceutical industry has been particularly interested in exploring the synthetic pathways that can be optimized for large-scale production of this compound. Researchers are focusing on green chemistry principles to develop more sustainable synthetic routes that minimize waste and energy consumption. Additionally, efforts are being made to improve the scalability of processes without compromising the purity and yield of the final product.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride at a molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with proteins and other biological molecules. These computational studies help guide experimental design and optimize drug candidates for better bioavailability and therapeutic effects.

The compound's stability under various conditions is another area of active research. Understanding how N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride behaves under different pH levels, temperatures, and storage conditions is essential for ensuring its long-term viability in pharmaceutical formulations. Stability studies are conducted to determine optimal storage conditions and to prevent degradation that could affect its efficacy.

Moreover, the toxicological profile of this compound is being thoroughly investigated to ensure safety in clinical applications. Preclinical studies are conducted to assess its toxicity, carcinogenicity, and other potential adverse effects. These studies are critical for determining safe dosage ranges and identifying any potential risks associated with its use in humans.

The regulatory landscape for pharmaceutical compounds like N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride is stringent, requiring extensive documentation and testing before approval for clinical use. Compliance with guidelines set by agencies such as the FDA and EMA is mandatory for ensuring patient safety and efficacy. Researchers must navigate these regulations carefully to bring new drugs to market successfully.

In conclusion, N~1~,N~1~-Dimethyl-1-(3-methylphenyl)-1,2-ethanediamine dihydrochloride (CAS No. 928000-34-4) represents a promising area of research with significant implications for drug development. Its unique chemical properties make it a valuable intermediate in synthesizing novel therapeutic agents targeting neurological and cardiovascular diseases. Continued research into its synthesis, stability, toxicology, and pharmacological effects will further enhance our understanding of its potential applications in medicine.

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